1-(3,5-Bis(trifluoromethyl)phenyl)-2-(4-bromophenyl)-6,6-dimethyl-5,6,7-trihydroindol-4-one

• IUPAC Name: 1-[3,5-bis(trifluoromethyl)phenyl]-2-(4-bromophenyl)-6,6-dimethyl-5,7-dihydroindol-4-one
• InChI: InChI=1S/C24H18BrF6NO/c1-22(2)11-20-18(21(33)12-22)10-19(13-3-5-16(25)6-4-13)32(20)17-8-14(23(26,27)28)7-15(9-17)24(29,30)31/h3-10H,11-12H2,1-2H3
• InChI Key: FSSWLGOCJMCCPU-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC2=C(C=C(N2C3=CC(=CC(=C3)C(F)(F)F)C(F)(F)F)C4=CC=C(C=C4)Br)C(=O)C1)C
• Molecular Formula: C24H18BrF6NO
• Molecular Weight: 530.3 g/mol
• CAS No.: 1024436-76-7

Description

1-(3,5-Bis(trifluoromethyl)phenyl)-2-(4-bromophenyl)-6,6-dimethyl-5,6,7-trihydroindol-4-one is a useful research compound. Its molecular formula is C24H18BrF6NO and its molecular weight is 530.308. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Characterization

• Synthesis of 5-carbaphosphatranes

  A study by Mironov et al. (2009) details the synthesis and crystal structure of 5-carbaphosphatranes containing a four-membered cycle, reacting bis(trifluoromethyl)-substituted phenyl compounds with hexafluoroacetone to form propeller-type structures, characterized by NMR spectroscopy and single crystal X-ray diffraction analysis (Mironov et al., 2009).

• Brominated Phenols from Marine Red Algae

  Research on marine red algae Symphyocladia latiuscula led to the identification of highly brominated mono- and bis-phenols with radical-scavenging activity. These compounds are structurally characterized by fully substituted bromophenol units, demonstrating potential biological activity (Duan et al., 2007).

Materials Science Applications

• Fluorinated Polyimides

  Chung et al. (2006) synthesized novel fluorinated polyimides from a trifluoromethyl-substituted bis(ether amine) monomer, showcasing high solubility, transparency, low dielectric constants, and excellent thermal stability, indicating their potential use in advanced material applications (Chung et al., 2006).

• Antimicrobial Evaluation of Triazolopyrimidines

  Vora and Vyas (2019) conducted an efficient synthesis of novel triazolopyrimidines featuring bis(trifluoromethyl)phenyl groups, showing significant antibacterial and antifungal activity, suggesting potential applications in developing new antimicrobial agents (Vora & Vyas, 2019).

Advanced Synthesis Techniques

• Microwave-Assisted Synthesis: Jha and Ramarao (2017) reported the microwave-assisted synthesis of novel bis(trifluoromethyl)phenyl-triazole-pyridine hybrid analogues using a click chemistry approach, demonstrating an efficient method for preparing complex organic compounds with potential biological applications (Jha & Ramarao, 2017).